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Compound of Interest

Compound Name: YM440

Cat. No.: B1684269 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the dissolution and use of MHY440, a

potent topoisomerase I inhibitor, in cell culture experiments. The information herein is intended

to guide researchers in the effective application of MHY440 for studies related to cancer

biology and drug discovery.

Introduction
MHY440 is a novel topoisomerase I inhibitor that has demonstrated significant anti-proliferative

effects in cancer cell lines. Its mechanism of action involves the induction of DNA damage,

leading to cell cycle arrest and apoptosis. Understanding the proper handling and application of

this compound is crucial for obtaining reliable and reproducible experimental results.

Chemical Properties and Storage
A summary of the key chemical properties and storage recommendations for MHY440 is

provided in the table below.
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Property Data Reference

Systematic Name
Not specified in the provided

search results.

Molecular Formula
Not specified in the provided

search results.

Molecular Weight
Not specified in the provided

search results.

Solubility
Soluble in Dimethyl Sulfoxide

(DMSO).
[1]

Storage of Stock Solution Store at -20°C. [1]

Experimental Protocols
Preparation of MHY440 Stock Solution
Objective: To prepare a concentrated stock solution of MHY440 for use in cell culture

experiments.

Materials:

MHY440 powder

Sterile Dimethyl Sulfoxide (DMSO)[1]

Sterile microcentrifuge tubes

Vortex mixer

Protocol:

Bring the MHY440 powder and DMSO to room temperature.

Aseptically weigh the desired amount of MHY440 powder.
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In a sterile microcentrifuge tube, dissolve the MHY440 powder in sterile DMSO to achieve a

final concentration of 10 mM.[1]

Vortex the solution until the MHY440 is completely dissolved.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C.[1]

Treatment of Cells with MHY440
Objective: To treat cultured cells with MHY440 at desired concentrations.

Materials:

10 mM MHY440 stock solution

Appropriate cell culture medium (e.g., RPMI-1640)[1]

Cultured cells in multi-well plates or flasks

Protocol:

Thaw an aliquot of the 10 mM MHY440 stock solution at room temperature.

Dilute the stock solution in fresh, pre-warmed cell culture medium to the desired final working

concentration.

Important: The final concentration of DMSO in the cell culture medium should not exceed

0.1% (v/v) to avoid solvent-induced cytotoxicity.[1]

Remove the existing medium from the cultured cells.

Add the medium containing the desired concentration of MHY440 to the cells.

Incubate the cells for the desired experimental duration.
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MHY440 exerts its cytotoxic effects by inhibiting topoisomerase I, an enzyme crucial for

relieving torsional stress in DNA during replication and transcription. This inhibition leads to the

accumulation of DNA single-strand breaks, triggering a DNA damage response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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